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Compound of Interest

Compound Name: MN-305

Cat. No.: B1677508

A Note on Terminology: Initial searches for "MN-305" did not yield a specific neuroprotective
agent. However, extensive research points to a potential typographical error, with the intended
subject likely being MN-166 (Ibudilast), a promising neuroprotective and anti-inflammatory drug
developed by MediciNova. Additionally, "MN 305" has been identified as a study number for a
clinical trial of a different neuroprotective compound, propentofylline, which may contribute to
the confusion.[1][2][3][4] This guide will focus on the significant body of research surrounding
MN-166 (Ibudilast).

Ibudilast (MN-166) is an orally administered, small-molecule phosphodiesterase (PDE) inhibitor
that readily crosses the blood-brain barrier.[5] It exhibits a multimodal mechanism of action,
positioning it as a compelling candidate for the treatment of various neurodegenerative
diseases, including Multiple Sclerosis (MS) and Amyotrophic Lateral Sclerosis (ALS).[5][6]

Core Mechanism of Action

Ibudilast's neuroprotective and anti-inflammatory effects are attributed to its ability to modulate
several key signaling pathways. It is a non-selective inhibitor of phosphodiesterases (PDES),
with specific activity against PDE-3, PDE-4, PDE-10, and PDE-11.[5] By inhibiting these
enzymes, Ibudilast increases intracellular levels of cyclic adenosine monophosphate (CAMP), a
critical second messenger involved in regulating inflammation and cellular function.

Furthermore, Ibudilast has been shown to inhibit macrophage migration inhibitory factor (MIF)
and Toll-like receptor 4 (TLR4), both of which are key players in the neuroinflammatory
cascade.[5] Its therapeutic action also includes the attenuation of glial cell activation, which is a
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hallmark of neurodegenerative conditions.[6][7] In vitro studies have also demonstrated that
Ibudilast stimulates neurons to release neurotrophic factors, which may promote neural repair
and survival.[5]

Signaling Pathway of Ibudilast (MN-166)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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